Cas no 672286-30-5 (methyl 3-(3-isopropylureido)benzoate)

• Product Name: methyl 3-(3-isopropylureido)benzoate
• CAS No: 672286-30-5
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• MDL: MFCD00121300
• CID: 5560751
• Update Time: 2025-07-17

methyl 3-(3-isopropylureido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-isopropylureido)benzoate

• MDL： MFCD00121300
• Inchi： 1S/C12H16N2O3/c1-8(2)13-12(16)14-10-6-4-5-9(7-10)11(15)17-3/h4-8H,1-3H3,(H2,13,14,16)
• InChI Key： YUYPALCKTCGZCE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(NC(NC(C)C)=O)=C1

Additional information on methyl 3-(3-isopropylureido)benzoate

Recent Advances in the Study of Methyl 3-(3-isopropylureido)benzoate (CAS: 672286-30-5) in Chemical Biology and Pharmaceutical Research

Methyl 3-(3-isopropylureido)benzoate (CAS: 672286-30-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique ureido and benzoate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development. The compound's structural features make it a versatile candidate for further exploration in medicinal chemistry.

One of the key areas of research has been the synthesis and optimization of methyl 3-(3-isopropylureido)benzoate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving the condensation of 3-aminobenzoic acid with isopropyl isocyanate, followed by esterification. This method not only enhances the efficiency of synthesis but also provides a foundation for the development of derivatives with modified pharmacological properties.

In terms of biological activity, methyl 3-(3-isopropylureido)benzoate has demonstrated notable effects in preclinical models. A recent investigation highlighted its role as a modulator of inflammatory pathways, specifically targeting the NF-κB signaling cascade. The compound exhibited significant anti-inflammatory activity in vitro, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another promising avenue of research involves the use of methyl 3-(3-isopropylureido)benzoate as a scaffold for designing kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the development of derivatives that selectively inhibit protein kinases involved in cancer progression. The lead compound, derived from methyl 3-(3-isopropylureido)benzoate, showed potent activity against EGFR and HER2 kinases, with IC50 values in the nanomolar range. This underscores the molecule's potential in oncology drug discovery.

Despite these advancements, challenges remain in the clinical translation of methyl 3-(3-isopropylureido)benzoate-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further optimization to improve its drug-like properties. Researchers are currently exploring prodrug strategies and formulation technologies to enhance its solubility and stability. Additionally, toxicological assessments are underway to ensure safety profiles suitable for human trials.

In conclusion, methyl 3-(3-isopropylureido)benzoate (CAS: 672286-30-5) represents a compelling case study in the intersection of chemical biology and pharmaceutical research. Its diverse biological activities and synthetic versatility position it as a valuable tool for drug discovery. Continued research efforts are expected to yield novel therapeutics leveraging this scaffold, addressing unmet medical needs in inflammation, oncology, and beyond.